N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C12H20N4O3S2/c1-9-7-20-11(15-9)6-14-12(17)16-4-2-10(3-5-16)8-21(13,18)19/h7,10H,2-6,8H2,1H3,(H,14,17)(H2,13,18,19)
• InChI Key: KOMHUHRNFWHLLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNC(=O)N2CCC(CC2)CS(=O)(=O)N
• Molecular Formula: C12H20N4O3S2
• Molecular Weight: 332.4 g/mol

Description

N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide is a compound that features a thiazole ring, a piperidine ring, and a sulfamoylmethyl group. Thiazole rings are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 2-bromo-1-(4-methyl-2-(methylamino)thiazol-5-yl)ethan-1-one with piperidine and sulfamoylmethyl reagents under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the thiazole ring or the piperidine ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring and the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole or piperidine rings .

Scientific Research Applications

N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored as a potential drug candidate for treating infections and cancer.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of microbial growth or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial drug with a thiazole ring.

Ritonavir: An antiretroviral drug containing a thiazole ring.

Abafungin: An antifungal drug with a thiazole ring.

Uniqueness

N-[(4-methyl-1,3-thiazol-2-yl)methyl]-4-(sulfamoylmethyl)piperidine-1-carboxamide is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other thiazole-containing compounds .